Cas no 745060-04-2 (1H-Indole-3-acetonitrile,5-methoxy-4-methyl-)

1H-Indole-3-acetonitrile,5-methoxy-4-methyl- structure
745060-04-2 structure
Product Name:1H-Indole-3-acetonitrile,5-methoxy-4-methyl-
CAS No:745060-04-2
MF:C12H12N2O
MW:200.236482620239
CID:560682
PubChem ID:22018496
Update Time:2025-04-19

1H-Indole-3-acetonitrile,5-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetonitrile,5-methoxy-4-methyl-
    • 1H-Indole-3-acetonitrile,5-methoxy-4-methyl-(9CI)
    • SCHEMBL5680499
    • 2-(5-Methoxy-4-methyl-1H-indol-3-yl)acetonitrile
    • 745060-04-2
    • CSTVPQSLVPIECP-UHFFFAOYSA-N
    • (5-methoxy-4-methyl-1H-indol-3-yl)-acetonitrile
    • Inchi: 1S/C12H12N2O/c1-8-11(15-2)4-3-10-12(8)9(5-6-13)7-14-10/h3-4,7,14H,5H2,1-2H3
    • InChI Key: CSTVPQSLVPIECP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1C)C(CC#N)=CN2

Computed Properties

  • Exact Mass: 200.09500
  • Monoisotopic Mass: 200.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 48.81000
  • LogP: 2.55098
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.